Cas no 90421-92-4 (1H-Indene-1,3(2H)-dione, 2-[phenyl(phenylimino)methyl]-)

1H-Indene-1,3(2H)-dione, 2-[phenyl(phenylimino)methyl]- structure
90421-92-4 structure
Product Name:1H-Indene-1,3(2H)-dione, 2-[phenyl(phenylimino)methyl]-
CAS No:90421-92-4
MF:C22H15NO2
MW:325.360005617142
CID:788812
PubChem ID:71429133
Update Time:2025-04-19

1H-Indene-1,3(2H)-dione, 2-[phenyl(phenylimino)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1,3(2H)-dione, 2-[phenyl(phenylimino)methyl]-
    • 2-(C,N-diphenylcarbonimidoyl)indene-1,3-dione
    • 90421-92-4
    • 2-[(Z)-Phenyl(phenylimino)methyl]-1H-indene-1,3(2H)-dione
    • DTXSID40847835
    • Inchi: 1S/C22H15NO2/c24-21-17-13-7-8-14-18(17)22(25)19(21)20(15-9-3-1-4-10-15)23-16-11-5-2-6-12-16/h1-14,19H/b23-20+
    • InChI Key: QUINOLRZLIRALZ-BSYVCWPDSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C1/C(/C1C=CC=CC=1)=N/C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 325.110278721g/mol
  • Monoisotopic Mass: 325.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 46.5Ų

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